Cas no 2092224-91-2 (1-2-(6-chloropyridin-2-yl)ethylpiperazine)
1-2-(6-chloropyridin-2-yl)ethylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(6-chloropyridin-2-yl)ethylpiperazine
- 2092224-91-2
- EN300-1996966
- 1-[2-(6-chloropyridin-2-yl)ethyl]piperazine
-
- Inchi: 1S/C11H16ClN3/c12-11-3-1-2-10(14-11)4-7-15-8-5-13-6-9-15/h1-3,13H,4-9H2
- InChI Key: UDXGDUWMYHVVCZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(CCN2CCNCC2)=N1
Computed Properties
- Exact Mass: 225.1032752g/mol
- Monoisotopic Mass: 225.1032752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 28.2Ų
1-2-(6-chloropyridin-2-yl)ethylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996966-0.05g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 0.05g |
$959.0 | 2023-09-16 | ||
| Enamine | EN300-1996966-0.1g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 0.1g |
$1005.0 | 2023-09-16 | ||
| Enamine | EN300-1996966-0.25g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 0.25g |
$1051.0 | 2023-09-16 | ||
| Enamine | EN300-1996966-0.5g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 0.5g |
$1097.0 | 2023-09-16 | ||
| Enamine | EN300-1996966-1.0g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1996966-2.5g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 2.5g |
$2240.0 | 2023-09-16 | ||
| Enamine | EN300-1996966-5.0g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1996966-10.0g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1996966-1g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 1g |
$1142.0 | 2023-09-16 | ||
| Enamine | EN300-1996966-5g |
1-[2-(6-chloropyridin-2-yl)ethyl]piperazine |
2092224-91-2 | 5g |
$3313.0 | 2023-09-16 |
1-2-(6-chloropyridin-2-yl)ethylpiperazine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-2-(6-chloropyridin-2-yl)ethylpiperazine
Recent Advances in the Study of 1-2-(6-chloropyridin-2-yl)ethylpiperazine (CAS: 2092224-91-2) in Chemical Biology and Pharmaceutical Research
The compound 1-2-(6-chloropyridin-2-yl)ethylpiperazine (CAS: 2092224-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is based on a thorough review of recent academic literature, industry reports, and technical documents.
Recent studies have highlighted the unique structural features of 1-2-(6-chloropyridin-2-yl)ethylpiperazine, which make it a promising candidate for the development of novel therapeutics. The compound's piperazine moiety, combined with the chloropyridinyl group, has been shown to exhibit significant interactions with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. Researchers have employed advanced synthetic techniques to optimize the compound's properties, such as solubility and bioavailability, to enhance its pharmacological profile.
One of the key areas of investigation has been the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 1-2-(6-chloropyridin-2-yl)ethylpiperazine may exhibit affinity for serotonin and dopamine receptors, indicating its possible utility in the treatment of neurological and psychiatric disorders. Additionally, recent findings have explored its role in modulating inflammatory pathways, opening new avenues for its application in autoimmune and inflammatory diseases.
In terms of synthetic methodologies, researchers have developed efficient and scalable routes for the production of 1-2-(6-chloropyridin-2-yl)ethylpiperazine, ensuring its availability for further preclinical and clinical studies. The use of green chemistry principles and catalytic processes has been emphasized to minimize environmental impact and improve cost-effectiveness. These advancements are critical for the compound's transition from the laboratory to industrial-scale production.
The pharmacological evaluation of 1-2-(6-chloropyridin-2-yl)ethylpiperazine has also revealed its favorable safety profile in animal models, with minimal off-target effects and low toxicity. These findings support its potential as a lead compound for further optimization and development. However, challenges such as metabolic stability and tissue penetration remain to be addressed in future studies.
In conclusion, the latest research on 1-2-(6-chloropyridin-2-yl)ethylpiperazine (CAS: 2092224-91-2) underscores its promising therapeutic potential and highlights the need for continued investigation. The compound's unique structural and pharmacological properties position it as a valuable candidate for drug discovery efforts in multiple therapeutic areas. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings.
2092224-91-2 (1-2-(6-chloropyridin-2-yl)ethylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)